Cas no 2227660-31-1 (tert-butyl N-{1-(1S)-1-aminoethylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-(1S)-1-aminoethylcyclohexyl}carbamate
• CAS No: 2227660-31-1
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5754855
• PubChem ID: 165827811
• Update Time: 2023-11-25

tert-butyl N-{1-(1S)-1-aminoethylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[(1S)-1-aminoethyl]cyclohexyl}carbamate
• EN300-1883717
• 2227660-31-1
• tert-butyl N-{1-(1S)-1-aminoethylcyclohexyl}carbamate

• Inchi： 1S/C13H26N2O2/c1-10(14)13(8-6-5-7-9-13)15-11(16)17-12(2,3)4/h10H,5-9,14H2,1-4H3,(H,15,16)/t10-/m0/s1
• InChI Key： RWIFDCAKJKRGEW-JTQLQIEISA-N
• SMILES： O(C(C)(C)C)C(NC1([C@H](C)N)CCCCC1)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų